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Compound of Interest

Compound Name: (4-Chlorophenylthio)acetone

Cat. No.: B1297010 Get Quote

Technical Guide: (4-Chlorophenylthio)acetone
For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-Chlorophenylthio)acetone, with the CAS number 25784-83-2, is a chemical compound

belonging to the classes of ketones and halogenated benzenes.[1][2] Its structure incorporates

a chlorophenylthio group attached to an acetone moiety. This guide provides a comprehensive

overview of the known properties of (4-Chlorophenylthio)acetone, including its chemical and

physical characteristics, a detailed synthesis protocol, and safety information. Currently, there

is limited publicly available information regarding the specific biological activities and detailed

spectral analysis of this compound, highlighting areas for future research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (4-Chlorophenylthio)acetone is

presented in Table 1.

Table 1: Chemical and Physical Properties of (4-Chlorophenylthio)acetone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1297010?utm_src=pdf-interest
https://www.benchchem.com/product/b1297010?utm_src=pdf-body
https://patents.google.com/patent/CN105777508A/en
https://cymitquimica.com/products/10-F023249/4-chlorophenylthioacetone/
https://www.benchchem.com/product/b1297010?utm_src=pdf-body
https://www.benchchem.com/product/b1297010?utm_src=pdf-body
https://www.benchchem.com/product/b1297010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₉H₉ClOS [2]

Molecular Weight 200.69 g/mol [1]

Appearance Solid [1][2]

Melting Point 38-42 °C [1]

CAS Number 25784-83-2 [2]

Purity Typically ≥97% [1]

Synthesis
Experimental Protocol: Synthesis of (4-
Chlorophenylthio)acetone
A common method for the synthesis of (4-Chlorophenylthio)acetone involves the reaction of

4-chlorothiophenol with chloroacetone.

Materials:

4-chlorothiophenol

Chloroacetone

Sodium hydroxide (NaOH)

Water

Ether

Magnesium sulfate (MgSO₄)

Pentane

Procedure:
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A solution of 4-chlorothiophenol (e.g., 47.1 g, 0.326 mole) is prepared in an aqueous solution

of sodium hydroxide (e.g., 14.3 g, 0.358 mole in 750 ml water).

The solution is stirred, and freshly distilled chloroacetone (e.g., 28.5 ml, 0.358 mole) is

added dropwise over a period of 20 minutes.

The resulting mixture is stirred for an additional 30 minutes at room temperature.

The mixture is then extracted with ether (e.g., 3 x 200 ml).

The combined organic extracts are washed with a 2% sodium hydroxide solution (e.g., 2 x

200 ml) and then with water (e.g., 2 x 200 ml).

The organic layer is dried over anhydrous magnesium sulfate (MgSO₄).

The solvent is evaporated to yield the crude product as a pale yellow solid.

For further purification, the solid can be recrystallized from pentane to obtain a colorless

crystalline solid.

Synthesis Workflow
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Caption: Synthesis workflow for (4-Chlorophenylthio)acetone.

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, Mass Spectrometry) for (4-
Chlorophenylthio)acetone are not readily available in the public domain. Researchers are

encouraged to perform these analyses for comprehensive characterization.

Biological Activity and Mechanism of Action
There is currently a lack of specific studies on the biological activity and mechanism of action of

(4-Chlorophenylthio)acetone. Research into the potential antimicrobial, cytotoxic, or other

pharmacological properties of this compound is warranted.

Safety Information
(4-Chlorophenylthio)acetone is classified as a hazardous substance. The available safety

data is summarized in Table 2.

Table 2: Hazard and Safety Information for (4-Chlorophenylthio)acetone
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Category Information Reference(s)

Signal Word Danger [1]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H318 (Causes serious eye

damage), H335 (May cause

respiratory irritation)

[1]

Precautionary Statements

P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P301+P312+P330 (IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. Rinse mouth.),

P302+P352 (IF ON SKIN:

Wash with plenty of soap and

water.),

P305+P351+P338+P310 (IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON CENTER or

doctor/physician.)

[1]

Target Organs Respiratory system [1]

Personal Protective Equipment

(PPE)

Dust mask type N95 (US),

Eyeshields, Gloves
[1]

Logical Structure of the Technical Guide
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Synthesis Details

Technical Guide: (4-Chlorophenylthio)acetone
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Caption: Logical structure of this technical guide.

Conclusion and Future Directions
(4-Chlorophenylthio)acetone is a readily synthesizable compound with defined chemical and

physical properties. However, a significant gap exists in the scientific literature regarding its

biological effects and detailed spectroscopic characterization. Future research should focus on:

Comprehensive Spectral Analysis: Acquisition and interpretation of ¹H NMR, ¹³C NMR, and

mass spectrometry data to provide a complete structural characterization.

Biological Screening: Evaluation of its potential as an antimicrobial, antifungal, or cytotoxic

agent.

Mechanism of Action Studies: If biological activity is identified, further investigation into its

molecular targets and signaling pathways will be crucial for any potential therapeutic

development.

This technical guide serves as a foundational resource for researchers interested in (4-
Chlorophenylthio)acetone and aims to stimulate further investigation into its properties and

potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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